Cas no 1336742-07-4 ((2S)-1-2-(propan-2-yloxy)phenylpropan-2-amine)

• Product Name: (2S)-1-2-(propan-2-yloxy)phenylpropan-2-amine
• CAS No: 1336742-07-4
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 6072613
• PubChem ID: 165665165
• Update Time: 2025-06-08

(2S)-1-2-(propan-2-yloxy)phenylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-1-2-(propan-2-yloxy)phenylpropan-2-amine
• EN300-1867467
• (2S)-1-[2-(propan-2-yloxy)phenyl]propan-2-amine
• 1336742-07-4

• Inchi： 1S/C12H19NO/c1-9(2)14-12-7-5-4-6-11(12)8-10(3)13/h4-7,9-10H,8,13H2,1-3H3/t10-/m0/s1
• InChI Key： VYLKPPQGEHDDIE-JTQLQIEISA-N
• SMILES： O(C(C)C)C1C=CC=CC=1C[C@H](C)N

Computed Properties

• Exact Mass: 193.146664230g/mol
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Additional information on (2S)-1-2-(propan-2-yloxy)phenylpropan-2-amine

Introduction to (2S)-1-2-(propan-2-yloxy)phenylpropan-2-amine and Its CAS No. 1336742-07-4

The compound with the CAS number 1336742-07-4 is a significant molecule in the field of pharmaceutical chemistry, particularly in the development of novel bioactive agents. The systematic name of this compound is (2S)-1-2-(propan-2-yloxy)phenylpropan-2-amine, which provides a detailed insight into its structural features. This introduction aims to explore the chemical properties, potential applications, and recent research advancements associated with this compound.

The molecular structure of (2S)-1-2-(propan-2-yloxy)phenylpropan-2-amine consists of a phenyl ring substituted with a propan-2-yloxy group at the 2-position and an amine functional group at the 1-position. The stereochemistry of the molecule is defined by the (S) configuration at the chiral center, which is crucial for its biological activity. This specific arrangement of functional groups and stereochemistry makes it a promising candidate for further investigation in drug discovery.

In recent years, there has been growing interest in developing small molecule inhibitors that target specific enzymes involved in various disease pathways. (2S)-1-2-(propan-2-yloxy)phenylpropan-2-amine has been identified as a potential lead compound due to its unique structural features. Studies have shown that compounds with similar scaffolds exhibit inhibitory activity against enzymes such as kinases and phosphodiesterases, which are implicated in cancer, inflammation, and neurodegenerative diseases.

One of the most exciting areas of research involving (2S)-1-2-(propan-2-yloxy)phenylpropan-2-amine is its potential application in oncology. Preclinical studies have demonstrated that this compound can modulate key signaling pathways involved in tumor growth and survival. For instance, it has been shown to inhibit the activity of Janus kinases (JAKs), which play a critical role in cytokine signaling and are often overexpressed in various types of cancer. By targeting these pathways, (2S)-1-2-(propan-2-yloxy)phenylpropan-2-amine may offer a novel therapeutic approach for treating cancer.

Another area of interest is the potential use of this compound in managing inflammatory diseases. Chronic inflammation is a hallmark of many diseases, including rheumatoid arthritis and inflammatory bowel disease. Research has indicated that (2S)-1-2-(propan-2-yloxy)phenylpropan-2-amine can inhibit the production of pro-inflammatory cytokines by modulating intracellular signaling cascades. This suggests that it could be developed into a therapeutic agent for conditions characterized by excessive inflammation.

The synthesis of (2S)-1-2-(propan-2-yloxy)phenylpropan-2-amine is another critical aspect that has been extensively studied. The stereochemistry of the chiral center must be precisely controlled to ensure biological activity. Researchers have developed efficient synthetic routes that involve asymmetric hydrogenation and chiral auxiliaries to achieve high enantiomeric purity. These synthetic strategies are essential for producing sufficient quantities of the compound for preclinical and clinical studies.

In conclusion, (2S)-1-2-(propan-2-yloxy)phenylpropan-2-am ine (CAS No. 1336742-07-4) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features and biological activities make it an attractive candidate for further development in oncology and inflammatory diseases. Continued research into its synthesis, mechanism of action, and therapeutic efficacy will be crucial for realizing its full potential as a bioactive agent.